Cas no 879071-47-3 (7-(4-ethylphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione)
7-(4-ethylphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties
Names and Identifiers
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- 7-[(4-ethylphenoxy)methyl]-4-methyl-7,8-dihydropurino[8,7-b][1,3]oxazole-1,3-dione
- 7-(4-ethylphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione
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- Inchi: 1S/C17H18N4O4/c1-3-10-4-6-11(7-5-10)24-9-12-8-21-13-14(18-17(21)25-12)20(2)16(23)19-15(13)22/h4-7,12H,3,8-9H2,1-2H3,(H,19,22,23)
- InChI Key: IIGLGWLONZRYAN-UHFFFAOYSA-N
- SMILES: N12CC(COC3=CC=C(CC)C=C3)OC1=NC1=C2C(=O)NC(=O)N1C
7-(4-ethylphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3176-0145-2μmol |
7-[(4-ethylphenoxy)methyl]-1-methyl-1H,2H,3H,4H,6H,7H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
879071-47-3 | 90%+ | 2μl |
$85.5 | 2023-04-27 | |
| Life Chemicals | F3176-0145-5μmol |
7-[(4-ethylphenoxy)methyl]-1-methyl-1H,2H,3H,4H,6H,7H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
879071-47-3 | 90%+ | 5μl |
$94.5 | 2023-04-27 | |
| Life Chemicals | F3176-0145-10μmol |
7-[(4-ethylphenoxy)methyl]-1-methyl-1H,2H,3H,4H,6H,7H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
879071-47-3 | 90%+ | 10μl |
$103.5 | 2023-04-27 | |
| Life Chemicals | F3176-0145-20μmol |
7-[(4-ethylphenoxy)methyl]-1-methyl-1H,2H,3H,4H,6H,7H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
879071-47-3 | 90%+ | 20μl |
$118.5 | 2023-04-27 | |
| Life Chemicals | F3176-0145-1mg |
7-[(4-ethylphenoxy)methyl]-1-methyl-1H,2H,3H,4H,6H,7H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
879071-47-3 | 90%+ | 1mg |
$81.0 | 2023-04-27 | |
| Life Chemicals | F3176-0145-2mg |
7-[(4-ethylphenoxy)methyl]-1-methyl-1H,2H,3H,4H,6H,7H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
879071-47-3 | 90%+ | 2mg |
$88.5 | 2023-04-27 | |
| Life Chemicals | F3176-0145-3mg |
7-[(4-ethylphenoxy)methyl]-1-methyl-1H,2H,3H,4H,6H,7H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
879071-47-3 | 90%+ | 3mg |
$94.5 | 2023-04-27 | |
| Life Chemicals | F3176-0145-4mg |
7-[(4-ethylphenoxy)methyl]-1-methyl-1H,2H,3H,4H,6H,7H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
879071-47-3 | 90%+ | 4mg |
$99.0 | 2023-04-27 | |
| Life Chemicals | F3176-0145-5mg |
7-[(4-ethylphenoxy)methyl]-1-methyl-1H,2H,3H,4H,6H,7H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
879071-47-3 | 90%+ | 5mg |
$103.5 | 2023-04-27 | |
| Life Chemicals | F3176-0145-10mg |
7-[(4-ethylphenoxy)methyl]-1-methyl-1H,2H,3H,4H,6H,7H-[1,3]oxazolo[3,2-g]purine-2,4-dione |
879071-47-3 | 90%+ | 10mg |
$118.5 | 2023-04-27 |
7-(4-ethylphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 7-(4-ethylphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo3,2-gpurine-2,4-dione
Compound CAS No. 879071-47-3: 7-(4-Ethylphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo[3,2-g]purine-2,4-dione
The compound with CAS number 879071-47-3, known as 7-(4-Ethylphenoxy)methyl-1-methyl-1H,2H,3H,4H,6H,7H-1,3oxazolo[3,2-g]purine-2,4-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of oxazolopurine derivatives and exhibits a unique structural configuration that contributes to its potential biological activity. The molecule's structure incorporates a purine core with an oxazole ring fused at specific positions and additional substituents that enhance its functional properties.
Recent studies have highlighted the biological activity of this compound in various experimental models. For instance, researchers have investigated its antiproliferative effects on cancer cell lines and its potential role in modulating cellular signaling pathways. The presence of the ethoxyphenyl group at position 7 of the purine core is believed to play a critical role in enhancing the compound's bioavailability and target specificity. Furthermore, the methyl substitution at position 1 contributes to the molecule's stability and may influence its interaction with biological systems.
The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the oxazole ring through cyclization reactions and the subsequent introduction of substituents at specific positions. The use of advanced synthetic techniques has enabled chemists to achieve high yields and purity levels for this compound. Moreover, spectroscopic methods such as NMR and mass spectrometry have been employed to confirm the compound's structure and ensure its quality for further studies.
In terms of therapeutic applications, this compound has shown promise in preclinical studies targeting diseases characterized by abnormal cellular proliferation. Its ability to inhibit key enzymes or receptors involved in disease progression makes it a potential candidate for drug development programs. Additionally, computational modeling studies have provided insights into the molecular interactions between this compound and its biological targets. These findings underscore its potential as a lead molecule for developing novel therapeutics.
One of the most recent advancements in understanding this compound involves its evaluation in in vivo models. Researchers have reported encouraging results regarding its efficacy in reducing tumor growth without significant toxic effects on normal tissues. These findings suggest that compound CAS No. 879071-47-3 may serve as a foundation for developing targeted therapies with improved safety profiles.
Furthermore, collaborative efforts between academic institutions and pharmaceutical companies have accelerated research into this compound's mechanisms of action. Advanced techniques such as CRISPR-Cas9 gene editing and RNA sequencing have been utilized to elucidate how this compound interacts with cellular pathways at a molecular level. Such insights are crucial for refining its therapeutic potential and addressing challenges related to drug resistance.
In conclusion, compound CAS No. 879071-47-3 represents a significant advancement in medicinal chemistry due to its unique structure and promising biological properties. Ongoing research continues to uncover new dimensions of its functionality while paving the way for innovative applications in drug development.
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